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Compound of Interest

Compound Name:
Benzyl 4-methylenepiperidine-1-

carboxylate

Cat. No.: B167230 Get Quote

An In-depth Technical Guide on the Physical Properties of Benzyl 4-methylenepiperidine-1-
carboxylate

This technical guide provides a comprehensive overview of the core physical properties of

Benzyl 4-methylenepiperidine-1-carboxylate, a compound of interest for researchers,

scientists, and professionals in drug development. This document details quantitative physical

data, outlines relevant experimental protocols for their determination, and presents a logical

workflow for compound analysis.

Compound Overview
Benzyl 4-methylenepiperidine-1-carboxylate is a chemical compound identified by the CAS

Number 138163-12-9.[1][2][3] It is also known by several synonyms, including 1-Cbz-4-

methylene-piperidine, 4-Methylene-piperidine-1-carboxylic acid benzyl ester, and benzyl 4-

methylidenepiperidine-1-carboxylate.[1][4] This compound has a molecular formula of

C14H17NO2 and a molecular weight of approximately 231.29 g/mol .[1][3][4] At room

temperature, it exists in a liquid physical form.[3] For preservation, it is recommended to be

stored under an inert atmosphere at a temperature between 2-8°C.[3]

Quantitative Physical Properties
The known physical properties of Benzyl 4-methylenepiperidine-1-carboxylate are

summarized in the table below for ease of reference and comparison.
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Physical Property Value Source(s)

Molecular Formula C14H17NO2 [1][4]

Molecular Weight 231.29 g/mol [1][3][4]

CAS Number 138163-12-9 [1][2][3]

Physical Form Liquid [3]

Boiling Point
346.1 ± 41.0 °C at 760 mmHg

146 °C at 1 Torr
[1][2][4]

Density 1.114 g/cm³ 1.1 ± 0.1 g/cm³ [1][2]

Flash Point 163.1 ± 27.6 °C [1][2]

Refractive Index 1.559 [1][2]

Vapor Pressure 0 mmHg at 25°C [1][2]

Purity 96% - 98% [2][3]

Experimental Protocols
The determination of the physical properties listed above involves standardized laboratory

procedures. The methodologies outlined below are general protocols applicable for the

characterization of organic compounds like Benzyl 4-methylenepiperidine-1-carboxylate.

Boiling Point Determination via Simple Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is simple distillation.[5]

Apparatus: A round-bottom flask, heating mantle, still head, thermometer, condenser, and a

receiving flask.

Procedure:

Place a measured volume of the liquid (e.g., 10 mL) into the round-bottom flask.[5]
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Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned

just below the side arm of the still head to accurately measure the temperature of the

vapor.[5]

Begin heating the flask. As the liquid boils, the vapor will rise, and the temperature reading

on the thermometer will increase sharply and then stabilize.[5]

Record the stable temperature as the boiling point. The vapor then passes into the

condenser, where it is cooled and collected in the receiving flask.[5]

It is crucial to note the atmospheric pressure at which the boiling point is measured, as it

significantly affects the result. For measurements not taken at standard pressure (760

mmHg), a pressure correction is necessary.

Density Measurement
Density is the mass of a substance per unit volume. For a liquid, it can be determined using a

pycnometer or, more simply, by measuring the mass of a known volume.

Apparatus: A calibrated volumetric flask or graduated cylinder and an analytical balance.

Procedure:

Measure the mass of the empty, clean, and dry volumetric flask (m1).

Dispense a precise volume of Benzyl 4-methylenepiperidine-1-carboxylate into the

flask (e.g., 5.00 mL).

Measure the total mass of the flask and the liquid (m2).

Calculate the mass of the liquid by subtraction (m_liquid = m2 - m1).

The density (ρ) is calculated by dividing the mass of the liquid by its volume (V): ρ =

m_liquid / V.

The measurement should be performed at a controlled temperature, as density is

temperature-dependent.
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Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

Calibrate the refractometer using a standard substance with a known refractive index

(e.g., distilled water).

Place a few drops of Benzyl 4-methylenepiperidine-1-carboxylate onto the prism of the

refractometer.

Close the prism and allow the temperature to stabilize, as the refractive index is

temperature-dependent.

Look through the eyepiece and adjust the controls until the dividing line between the light

and dark fields is sharp and centered on the crosshairs.

Read the refractive index value directly from the instrument's scale.

Logical Workflow
The following diagram illustrates a generalized workflow for the physical and chemical

characterization of a novel or uncharacterized compound in a research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b167230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Acquisition & Initial Assessment

Physical Property Determination Structural & Spectroscopic Analysis

Data Consolidation & Reporting

Obtain/Synthesize Compound

Purity Analysis (e.g., HPLC, GC-MS)

Determine Boiling Point Measure Density Measure Refractive Index Assess Solubility NMR Spectroscopy (1H, 13C) Mass Spectrometry (MS) Infrared (IR) Spectroscopy

Compile Data

Determine Melting Point (if solid)

Generate Technical Report / Whitepaper

Click to download full resolution via product page

Workflow for Compound Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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